4-(6-oxo-3-(p-tolyl)pyridazin-1(6H)-yl)-N-(4-(trifluoromethoxy)phenyl)butanamide

• IUPAC Name: 4-[3-(4-methylphenyl)-6-oxopyridazin-1-yl]-N-[4-(trifluoromethoxy)phenyl]butanamide
• InChI: InChI=1S/C22H20F3N3O3/c1-15-4-6-16(7-5-15)19-12-13-21(30)28(27-19)14-2-3-20(29)26-17-8-10-18(11-9-17)31-22(23,24)25/h4-13H,2-3,14H2,1H3,(H,26,29)
• InChI Key: ZJXNDJQHKNSLJO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NN(C(=O)C=C2)CCCC(=O)NC3=CC=C(C=C3)OC(F)(F)F
• Molecular Formula: C22H20F3N3O3
• Molecular Weight: 431.4 g/mol

Description

4-(6-oxo-3-(p-tolyl)pyridazin-1(6H)-yl)-N-(4-(trifluoromethoxy)phenyl)butanamide, also known as GSK-3β inhibitor VIII, is a chemical compound that has shown promise in scientific research applications.

Scientific Research Applications

Synthetic Chemistry Applications

Research in synthetic chemistry has explored the synthesis and reactivity of compounds structurally related to "4-(6-oxo-3-(p-tolyl)pyridazin-1(6H)-yl)-N-(4-(trifluoromethoxy)phenyl)butanamide." For instance, studies on acetoacetanilides and β-oxoanilides in heterocyclic synthesis highlight the creation of fused derivatives and polyfunctionally substituted pyridine and pyrazole derivatives. These processes involve the use of various reagents and conditions to generate new heterocyclic compounds with potential applications in material science and drug development (Harb, Hussein, & Mousa, 2006); (Hussein, Harb, & Mousa, 2008).

Medicinal Chemistry Applications

In medicinal chemistry, the focus has been on synthesizing novel compounds for potential therapeutic use. For example, the synthesis and reactions of novel indolylpyridazinone derivatives with expected biological activity suggest a methodological approach to creating compounds that could have antibacterial properties. This research indicates the versatility of pyridazinone derivatives in generating bioactive molecules that could serve as lead compounds in drug discovery (Abubshait, 2007).

Herbicidal and Antimicrobial Activities

Compounds related to "this compound" have been investigated for their herbicidal and antimicrobial activities. Studies on pyridazinone herbicides and their modes of action, as well as the synthesis and antimicrobial activity of arylazopyrazole pyrimidone clubbed heterocyclic compounds, illustrate the agricultural and antimicrobial applications of these chemicals. They show potential as herbicides and antimicrobial agents, highlighting the importance of structural modifications to enhance biological activity (Hilton et al., 1969); (Sarvaiya, Gulati, & Patel, 2019).